Cas no 5704-20-1 (2-hydroxypentan-3-one)

2-hydroxypentan-3-one structure

Product Name:2-hydroxypentan-3-one

CAS No:5704-20-1

Molecular Formula:C₅H₁₀O₂

Molecular Weight:102.1317

MDL:MFCD20432101

CID:946387

PubChem ID:521790

2-hydroxypentan-3-one Properties

Names and Identifiers

- hydroxypentanone,2-hydroxy-3-pentanone
- 3-Pentanon-2-ol
- 3-Pentanone, 2-hydroxy-
- 2-hydroxypentan-3-one
- 5704-20-1
- 2-Hydroxy-3-pentanone
- LMFA12000015
- F88092
- SCHEMBL105913
- QMXCHEVUAIPIRM-UHFFFAOYSA-N
- CHEBI:179408
- CS-0242252
- AKOS014198153
- 2-hydroxy-pentan-3-one
- DTXSID801017539
- EN300-246488
- DS-015168
- 4-hydroxy-3-pentanone
- MDL： MFCD20432101
- InChIKey： QMXCHEVUAIPIRM-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H10O2/c1-3-5(7)4(2)6/h4,6H,3H2,1-2H3
- SMILES： CCC(=O)C(C)O

Computed Properties

Exact Mass: 102.0681
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 102.068079557g/mol
Heavy Atom Count: 7
Complexity: 68.5
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Topological Polar Surface Area: 37.3Å²

Experimental Properties

PSA: 37.3
Refractive Index: 1.4128
Boiling Point: 186.45°C (estimate)
Melting Point: 2.5°C (estimate)
Density: 0.9742

2-hydroxypentan-3-one Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00EZCO-100mg	hydroxypentanone,2-hydroxy-3-pentanone	5704-20-1	95%+	100mg	$617.00
Aaron	AR00EZL0-100mg	hydroxypentanone,2-hydroxy-3-pentanone	5704-20-1	95%	100mg	$624.00
Enamine	EN300-246488-0.05g	2-hydroxypentan-3-one	5704-20-1	95%	0.05g	$293.0	2024-06-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1312922-1g	2-Hydroxypentan-3-one	5704-20-1	98%	1g	￥12158.00

2-hydroxypentan-3-one Related Literature

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2. Catalytic mechanism of acetolactate decarboxylase from Brevibacillus brevis towards both enantiomers of α-acetolactate

Chenxiao Zhao,Hao Su,Yongjun Liu RSC Adv. 2016 6 80621
3. 321. Periodate oxidation of 1,2-diols, diketones, and hydroxy-ketones: the use of oxygen-18 as a tracer

C. A. Bunton,V. J. Shiner J. Chem. Soc. 1960 1593
4. Stereospecific formation of R-aromatic acyloins by Zymomonas mobilis pyruvate decarboxylase

Stephen Bornemann,David H. G. Crout,Howard Dalton,Vladimír Kren,Mario Lobell,Gregory Dean,Nicholas Thomson,Margaret M. Turner J. Chem. Soc. Perkin Trans. 1 1996 425
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Robert A. Hill,Andrew Sutherland Nat. Prod. Rep. 2016 33 1352
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7. 490. Oxidations of organic compounds by cobaltic salts. Part IV. Kinetic product studies of oxidations of tertiary alcohols

D. G. Hoare,William A. Waters J. Chem. Soc. 1964 2552
8. Biotransformations with acetolactate decarboxylase: unusual conversions of both substrate enantiomers into products of high optical purity

David H. G. Crout,Daniel L. Rathbone J. Chem. Soc. Chem. Commun. 1988 98
9. Catalytic enantioselective Amadori–Heyns rearrangement of racemic α-hydroxy ketones with arylamines: synthesis of optically active α-arylamino ketones

Angelo Frongia,Francesco Secci,Francesca Capitta,Pier Paolo Piras,Maria Luisa Sanna Chem. Commun. 2013 49 8812
10. Absolute configuration of the product of the acetolactate synthase reaction by a novel method of analysis using acetolactate decarboxylase

David H. G. Crout,Edward R. Lee,Daniel L. Rathbone J. Chem. Soc. Perkin Trans. 1 1990 1367

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(CAS:5704-20-1)2-hydroxypentan-3-one

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